diethyl 4-amino-1-phenyl-1H-pyrazole-3,5-dicarboxylate

• IUPAC Name: diethyl 4-amino-1-phenylpyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C15H17N3O4/c1-3-21-14(19)12-11(16)13(15(20)22-4-2)18(17-12)10-8-6-5-7-9-10/h5-9H,3-4,16H2,1-2H3
• InChI Key: ZUYMVBSMINIVTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NN1C2=CC=CC=C2)C(=O)OCC)N
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

Diethyl 4-amino-1-phenyl-1H-pyrazole-3,5-dicarboxylate, also known as DAPDC, is a chemical compound with potential applications in scientific research. This compound belongs to the class of pyrazole derivatives and has been synthesized using various methods.

Scientific Research Applications

1. Molecular Interaction and Supramolecular Structure Diethyl 1H-pyrazole-3,5-dicarboxylate derivatives have been studied for their ability to form stable complexes with various substances. Specifically, the sodium salt of this compound exhibits an amphiphilic character and can interact with dopamine and amphetamines, leading to stable complexes. The interaction with (+)-amphetamine has been shown to form a notable double helical supramolecular structure, highlighting its potential in molecular recognition and assembly processes (Reviriego et al., 2006).

2. Synthesis of Bioactive Compounds The compound and its derivatives are used as precursors in the synthesis of various bioactive compounds. For example, certain derivatives have shown potential as analgesic and anti-inflammatory agents. One particular derivative, 5-benzoylamino-3-methylsulfanyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester, demonstrated significant analgesic and anti-inflammatory activities, indicating its potential as a lead molecule for developing novel therapeutic agents (Gokulan et al., 2012).

3. Crystallography and Material Science The structural analysis of compounds related to diethyl 1H-pyrazole-3,5-dicarboxylate has been a subject of interest in the field of crystallography. The compound's ability to form crystals with specific properties makes it relevant for material science and crystal engineering. Studies have focused on understanding the crystal structure, molecular conformation, and potential for metal coordination, offering insights into the design of new materials (Meskini et al., 2011).

4. Surface and Morphology Studies In the context of material science, diethyl 1H-pyrazole-3,5-dicarboxylate derivatives have been used to synthesize complexes with specific surface and morphological characteristics. Such studies are crucial for understanding the material's properties and potential applications in various fields, including nanotechnology and sensor design (Mishra et al., 2014).